Cas no 329224-28-4 (2-bromo-3,4,5-trimethoxy-N-5-(propan-2-yl)-1,3,4-thiadiazol-2-ylbenzamide)

• Product Name: 2-bromo-3,4,5-trimethoxy-N-5-(propan-2-yl)-1,3,4-thiadiazol-2-ylbenzamide
• CAS No: 329224-28-4
• MF: C₁₅H₁₈BrN₃O₄S
• MW: 416.290121555328
• CID: 5436511
• Update Time: 2025-10-20

2-bromo-3,4,5-trimethoxy-N-5-(propan-2-yl)-1,3,4-thiadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-3,4,5-trimethoxy-N-(5-propan-2-yl-1,3,4-thiadiazol-2-yl)benzamide
• 2-bromo-3,4,5-trimethoxy-N-5-(propan-2-yl)-1,3,4-thiadiazol-2-ylbenzamide

• Inchi： 1S/C15H18BrN3O4S/c1-7(2)14-18-19-15(24-14)17-13(20)8-6-9(21-3)11(22-4)12(23-5)10(8)16/h6-7H,1-5H3,(H,17,19,20)
• InChI Key： FSUSNJURARBXJZ-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C(C)C)S1)(=O)C1=CC(OC)=C(OC)C(OC)=C1Br

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2-bromo-3,4,5-trimethoxy-N-5-(propan-2-yl)-1,3,4-thiadiazol-2-ylbenzamide

Comprehensive Guide to 2-Bromo-3,4,5-trimethoxy-N-5-(propan-2-yl)-1,3,4-thiadiazol-2-ylbenzamide (CAS No. 329224-28-4)

2-Bromo-3,4,5-trimethoxy-N-5-(propan-2-yl)-1,3,4-thiadiazol-2-ylbenzamide (CAS No. 329224-28-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, with its unique molecular structure featuring a thiadiazole ring and trimethoxybenzamide moiety, is widely studied for its potential applications in drug discovery and crop protection. Researchers are particularly interested in its role as a building block for novel bioactive molecules.

The chemical structure of 2-bromo-3,4,5-trimethoxy-N-5-(propan-2-yl)-1,3,4-thiadiazol-2-ylbenzamide combines several functional groups that contribute to its reactivity and potential biological activity. The presence of the bromo substituent makes it a valuable intermediate for further chemical modifications, while the propan-2-yl group enhances its lipophilicity, potentially improving membrane permeability in biological systems. These characteristics make it a compound of particular interest in medicinal chemistry.

Recent studies have explored the potential of 329224-28-4 as a precursor in the synthesis of various heterocyclic compounds. The thiadiazole ring system, in particular, is known to exhibit diverse biological activities, making derivatives of this compound potentially valuable in addressing current challenges in healthcare and agriculture. Researchers are investigating its possible applications in developing new therapeutic agents and environmentally friendly pesticides.

The synthesis of 2-bromo-3,4,5-trimethoxy-N-5-(propan-2-yl)-1,3,4-thiadiazol-2-ylbenzamide typically involves multi-step organic reactions, with careful control of reaction conditions being crucial for obtaining high yields. The compound's purity is particularly important for research applications, and advanced analytical techniques such as HPLC and NMR are commonly employed for quality control. These aspects are frequently searched by chemists looking for reliable synthesis protocols.

In the pharmaceutical sector, compounds containing the benzamide moiety have shown various biological activities, and researchers are actively exploring whether 329224-28-4 derivatives could contribute to new treatments for prevalent conditions. The current focus on personalized medicine and targeted therapies has increased interest in such specialized building blocks that can be tailored for specific biological targets.

From an industrial perspective, the demand for 2-bromo-3,4,5-trimethoxy-N-5-(propan-2-yl)-1,3,4-thiadiazol-2-ylbenzamide has been steadily growing, particularly among contract research organizations and academic institutions engaged in drug discovery programs. The compound's commercial availability and pricing are common search queries among procurement specialists in the chemical industry.

Environmental considerations are also important when working with 329224-28-4. While not classified as hazardous, proper handling procedures should always be followed, including the use of appropriate personal protective equipment. Researchers frequently search for information about the compound's stability, storage conditions, and disposal methods to ensure safe laboratory practices.

The analytical characterization of 2-bromo-3,4,5-trimethoxy-N-5-(propan-2-yl)-1,3,4-thiadiazol-2-ylbenzamide presents specific challenges due to its complex structure. Mass spectrometry and infrared spectroscopy are often employed alongside NMR to confirm its identity and purity. These analytical aspects are particularly relevant to quality control chemists and researchers validating synthetic methods.

Looking to the future, the potential applications of 329224-28-4 derivatives appear promising. With increasing interest in fragment-based drug discovery and combinatorial chemistry, this compound may play a significant role in the development of new molecular entities. Its structural features make it a versatile intermediate that could contribute to breakthroughs in multiple therapeutic areas.

For researchers considering working with 2-bromo-3,4,5-trimethoxy-N-5-(propan-2-yl)-1,3,4-thiadiazol-2-ylbenzamide, it's important to review the latest literature on its properties and applications. The compound continues to be the subject of ongoing research, with new findings regularly published in scientific journals. Staying updated with these developments is crucial for maximizing its potential in various research applications.